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Compound of Interest

3-Chlorobenzo[bjthiophene-2-
Compound Name:
carboxamide

CAS No.: 21211-09-6

Cat. No.: B177877

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chlorobenzo[b]thiophene-2-
carboxamide, a synthetic organic compound with significant potential in medicinal chemistry
and materials science. This document details its physicochemical properties, synthesis
protocols, and explores the biological activities of its derivatives, offering a valuable resource
for professionals in drug discovery and development.

Core Compound Properties

3-Chlorobenzo[b]thiophene-2-carboxamide is a derivative of benzo[b]thiophene, featuring a
carboxamide functional group and a chlorine atom, which contribute to its chemical reactivity
and biological properties.[1]
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Property Value Source
Molecular Formula CoHeCINOS [1]
Molecular Weight 211.67 g/mol [2]
Monoisotopic Mass 210.98586 Da [3]

Solid (usually white or off-white
Appearance

powder)

Low solubility in water; Soluble
Solubility in some organic solvents like

dichloromethane, chloroform

Synthesis and Experimental Protocols

The synthesis of 3-Chlorobenzo[b]thiophene-2-carboxamide and its derivatives can be
achieved through various methods. Below are detailed protocols for key synthetic routes.

General Synthesis of 3-Chlorobenzo[b]thiophene-2-
carboxamide Derivatives

A common method for synthesizing derivatives involves the reaction of 3-
chlorobenzo[b]thiophene-2-carbonyl chloride with various amines.[4][5]

Experimental Protocol:

» To a solution of the desired amine (1 mmol) in ethyl acetate (2 mL), a solution of 3-
chlorobenzo[b]thiophene-2-carbonyl chloride (1 mmol) in ethyl acetate (3 mL) is added
dropwise at 0-5 °C.[5]

 Triethylamine (1.5 mmol) is then added to the reaction mixture.[5]

e The reaction mixture is brought to ambient temperature and stirred for an additional 60
minutes.[5]

e The resulting solid product is filtered, washed with water, and recrystallized from a suitable
solvent such as methanol to yield the purified carboxamide derivative.[5]
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Synthesis of 3-Chloro-N-(8'-quinolyl)benzo[b]thiophene-
2-carboxamide

This specific derivative is synthesized from 3-chlorobenzo[b]thiophene-2-carboxyl chloride and
8-aminoquinoline.[1]

Experimental Protocol:
o 3-chlorobenzo[b]thiophene-2-carboxyl chloride is reacted with 8-aminoquinoline.
e The reaction is carried out in the presence of triethylamine.[1]

e The structure of the resulting compound, 3-Chloro-N-(8'-quinolyl)benzo[b]thiophene-2-
carboxamide, has been confirmed by single-crystal X-ray structure determination.[1]

Spectroscopic Data

Characterization of 3-Chlorobenzo[b]thiophene-2-carboxamide and its derivatives is
typically performed using various spectroscopic techniques.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.smolecule.com/products/s709256
https://www.smolecule.com/products/s709256
https://www.smolecule.com/products/s709256
https://www.benchchem.com/product/b177877/docs?utm_src=pdf-body#in-depth-technical-guide-3-chlorobenzo-b-thiophene-2-carboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177877?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data Description

The proton NMR spectrum for a related
compound, 2-(3-chlorobenzolb]thiophen-2-
yl)propan-2-ol, shows signals at 6 1.81 (s, 6H),
2.36 (s, 1H), 7.36 (td, J = 1.2, 8.0 Hz, 1H), 7.43
(t, J = 8.0 Hz, 1H), and 7.77 (d, J = 8.0 Hz, 2H).
[6]

1H NMR

The carbon NMR spectrum for 2-(3-
chlorobenzo[b]thiophen-2-yl)propan-2-ol
displays peaks at 6 29.9, 72.9, 113.9, 121.7,
122.7,125.1, 125.3, 135.7, 138.6, and 147.1.[6]

13C NMR

High-resolution mass spectrometry (HRMS) for
2-(3-chlorobenzolb]thiophen-2-yl)propan-2-ol
calculated for (C11H11CIOS)* is 226.0219, with a

Mass Spectrometry found value of 226.0214.[6] For 3-chloro-N-(8'-
quinolyl)benzo[b]thiophene-2-carboxamide,
mass spectrometry showed m/z (%): 338 (M+,
11.5), 340 (M++2, 5.3).[7]

For related thiophene-2-carboxamide
Infrared (IR) Spectroscopy derivatives, characteristic IR peaks include
those for C-H, C=0, N-H, and C-N bonds.[5]

Biological Activity and Therapeutic Potential

While 3-Chlorobenzo[b]thiophene-2-carboxamide itself is primarily a synthetic intermediate,
its derivatives have shown a wide range of biological activities, making them promising
candidates for drug development.

Opioid Receptor Agonism: Compounds related to 3-chlorobenzo[b]thiophene-2-
carboxamide have demonstrated significant activity as opioid receptor agonists.[1] These
derivatives may offer analgesic effects comparable to traditional opioids but with potentially
fewer side effects, such as constipation.[1]
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Antimicrobial and Antifungal Activity: Several 3-halobenzo[b]thiophene derivatives have been

synthesized and tested for their antimicrobial activities. Cyclohexanol-substituted 3-chloro and
3-bromobenzo[b]thiophenes, in particular, have shown low minimum inhibitory concentrations
(MIC) of 16 pg/mL against Gram-positive bacteria and yeast.[6]

Anticancer Potential: Thiophene carboxamide derivatives are being investigated as potential
anticancer agents.[8][9] Some derivatives have shown significant antiproliferative activity
against various cancer cell lines, including hepatocellular carcinoma.[8] The proposed
mechanism for some of these compounds involves the inhibition of tubulin polymerization,
similar to the action of Combretastatin A-4.[8]

Visualizations
Experimental Workflow: Synthesis and Characterization

Experimental Workflow for 3-Chlorobenzo[b]thiophene-2-carboxamide Derivatives
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and analysis of 3-
Chlorobenzo[b]thiophene-2-carboxamide derivatives.

Potential Therapeutic Applications of Derivatives

Therapeutic Potential of 3-Chlorobenzo[b]thiophene-2-carboxamide Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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